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Compound of Interest

Compound Name: N, 3,5-trihydroxybenzamide
CAS No.: 30697-84-8
Cat. No.: B1628004
Get Quote
. J

Executive Summary & Compound Profile

N,3,5-trihydroxybenzamide (

, MW 169.13 g/mol ) represents a structural hybrid of a resorcinol core and a hydroxamic acid
zinc-binding group. Precise spectroscopic validation is critical due to the compound's
propensity for hydrolysis to 3,5-dihydroxybenzoic acid and the potential for Lossen
rearrangement artifacts during mass spectrometry.

This guide provides a validated reference standard for 1H NMR (DMSO-

) and ESI-MS/MS (Negative Mode), emphasizing the mechanistic causality behind observed
signals.

Compound Identity[1][2][3]

¢ |[UPAC Name: 3,5-dihydroxy-N-hydroxybenzamide
¢ Common Synonyms: 3,5-Dihydroxybenzohydroxamic acid; Resorcinohydroxamic acid.

e Molecular Formula:
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e Exact Mass: 169.0375 Da

Synthesis & Sample Preparation Workflow

To ensure spectral integrity, the compound is best synthesized via the methyl ester
intermediate to avoid the harsh conditions of acid chloride generation which can degrade the
polyphenolic core.

Validated Synthesis Route (Methyl Ester Method)
 Esterification: 3,5-dihydroxybenzoic acid

Methyl 3,5-dihydroxybenzoate (MeOH/H2S04).
o Hydroxaminolysis: Methyl ester +

/ KOH

N,3,5-trihydroxybenzamide.

Reflux (MeOH/H2S04) -H20 » | NH20H:HCI/ KOH -MeOH N,3,5-Trihydroxybenzamide

. o g -
3,5-Dihydroxybenzoic Acid > Bt Methyl 3,5-Dihydroxybenzoate > 0°C to RT (Precipitate)

\ 4
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Figure 1: Two-step synthesis workflow minimizing phenolic oxidation.

1H NMR Spectroscopy: Protocol & Analysis
Solvent Selection: DMSO-
is the mandatory solvent. Protic solvents (MeOH-

, D20) will exchange the labile hydroxamic and phenolic protons, erasing critical diagnostic
signals.

Experimental Protocol

e Sample Mass: Dissolve 5-10 mg of dry N,3,5-trihydroxybenzamide in 0.6 mL DMSO-
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(99.9% D).

e Tube: Use a high-precision 5mm NMR tube to minimize shimming errors.

e Acquisition: 400 MHz or higher. 16 scans minimum. Temperature: 298 K.

Data Analysis & Assignments

The spectrum is characterized by a symmetric resorcinol pattern and distinct labile proton

environments.

Table 1: 1H NMR Chemical Shifts (400 MHz, DMSO-
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Self-Validating Check: The coupling constant (

) between H-4 and H-2,6 must be identical (

Hz), confirming the meta relationship. If H-4 appears as a singlet or broad peak,
check for paramagnetic impurities or poor shimming.

ESI-MS/MS Characterization

Electrospray lonization (ESI) in Negative Mode is the authoritative method for this compound.
The phenolic and hydroxamic protons are acidic, allowing for facile deprotonation to

Experimental Protocol

« lonization: ESI Negative Mode (

)-[1]

e Capillary Voltage: 2.5 — 3.0 kV (Soft ionization to prevent in-source fragmentation).
o Cone Voltage: 20-30 V.
e Flow Rate: 5-10

L/min (Direct Infusion).

Fragmentation Pathway (MS/MS of m/z 168)

The fragmentation of hydroxamic acids is diagnostic. The "Lossen-like" rearrangement is a key
feature in the gas phase.

Table 2: MS/MS Transition Data (Precursor m/z 168)
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Product lon (m/z) Neutral Loss Fragment Identity Mechanism
Deprotonated

168 - Molecular lon (Stable
base peak).

Cleavage of the N-O
bond.

151 17 Da

Diagnostic: Loss of
Hydroxylamine. Often
involves

135 33 Da
rearrangement to an
isocyanate-like

species.

Decarboxylation
suggests hydrolysis

124 44 Da ( gg. yearow
impurity or

rearrangement).

Resorcinol radical
107 61 Da anion (Loss of
CONHOH).

Visualized Fragmentation Logic

The following diagram illustrates the primary dissociation pathways observed in the collision
cell (CID).

Precursor lon [M-H]-
m/z 168

N-O Cleavage (-17)|Lossen Rearrangement (-33) \ C-C Cleavage (-61)

Fragment m/z 151 Fragment m/z 135 Fragment m/z 107
[M-H-OH]- [M-H-NH20OH]- [M-H-CONHOH]-
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Figure 2: ESI(-) MS/MS Fragmentation Pathway. The transition 168

135 is the primary quantifier transition.

Troubleshooting & Impurity Profiling

In drug development, distinguishing the active hydroxamic acid from its metabolic or hydrolytic
byproducts is vital.

o Impurity A (3,5-Dihydroxybenzoic Acid):
o NMR: No broad NH/OH signals at 9-11 ppm. Aromatic protons shift slightly downfield.

o MS: Parention m/z 153

e Impurity B (Methyl Ester):
o NMR: Sharp singlet at
3.8 ppm (

).

o MS: Parention m/z 167
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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